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Compound of Interest

Compound Name: N-Succinylglycine

Cat. No.: B1202058

For immediate release: This document provides essential safety and logistical information for
the proper disposal of N-Succinylglycine, a compound utilized in various research and
development applications. Adherence to these procedures is critical for ensuring laboratory
safety, regulatory compliance, and environmental protection.

N-Succinylglycine is a white crystalline solid that is not classified as a hazardous substance
for transport. However, it is categorized as causing serious eye irritation (H319). Therefore,
appropriate handling and disposal are necessary to mitigate any potential risks. The primary
method of disposal is through a licensed chemical waste management service, in accordance
with local, state, and federal regulations.

Key Data for N-Succinylglycine Disposal

For quick reference, the following table summarizes essential quantitative data for N-
Succinylglycine.
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Property Value

Molecular Formula CeHoNOs[1]

Molecular Weight 175.14 g/mol [1]

Appearance White crystalline powder

GHS Hazard Statement H319: Causes serious eye irritation
Storage Class 13 - Non-Combustible Solids

Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for the disposal of N-Succinylglycine in a
laboratory setting.

1. Personal Protective Equipment (PPE): Before handling N-Succinylglycine for disposal,
ensure you are wearing the appropriate personal protective equipment:

o Eye Protection: Safety glasses with side shields or chemical safety goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: A standard laboratory coat.

2. Waste Collection and Segregation:

e Solid Waste:

o Collect unwanted solid N-Succinylglycine in a designated, clearly labeled hazardous
waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene)
and have a secure, tight-fitting lid.

o Use a spatula or scoop to carefully transfer the solid material, avoiding the creation of
dust.
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Contaminated Materials:

o Any materials contaminated with N-Succinylglycine, such as weighing boats, pipette tips,
or gloves, should also be placed in the designated hazardous waste container.

. Container Labeling:
Clearly label the waste container with the following information:

The words "Hazardous Waste"

o

[e]

The full chemical name: "N-Succinylglycine"

o

The approximate quantity of waste

[¢]

The appropriate GHS pictogram (an exclamation mark for eye irritation)

The date of accumulation

[e]

. Storage:

Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area.

Ensure the storage area is away from incompatible materials.
Do not mix N-Succinylglycine waste with other chemical waste streams.
. Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.

Provide the waste disposal service with a complete and accurate description of the waste.

Crucially, do not dispose of N-Succinylglycine down the drain or in the regular trash.
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Succinylglycine.
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Caption: Workflow for the proper disposal of N-Succinylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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